N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-4-phenylbenzamide
• InChI: InChI=1S/C21H19NO2/c1-2-24-20-10-6-9-19(15-20)22-21(23)18-13-11-17(12-14-18)16-7-4-3-5-8-16/h3-15H,2H2,1H3,(H,22,23)
• InChI Key: XZFHZIARBCVYEA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide, also known as O-2050, is a synthetic compound that belongs to the class of opioids. It was first synthesized in the year 1970 by researchers at the University of Oxford. O-2050 has been studied extensively for its potential use as a painkiller due to its ability to bind to the mu-opioid receptor.

Mechanism of Action

N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide binds to the mu-opioid receptor, which is located in the central nervous system. This binding results in the activation of the receptor, which leads to a decrease in the perception of pain. N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide also has an effect on the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been shown to have analgesic effects in animal models. It has also been shown to have antidepressant effects and to reduce the symptoms of drug addiction and withdrawal. N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been found to have fewer side effects than other opioids such as morphine.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide in lab experiments is its ability to bind selectively to the mu-opioid receptor. This allows researchers to study the effects of opioid binding without the side effects associated with other opioids. One limitation of using N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide is its low yield in synthesis, which can make it difficult to obtain large quantities of the compound for experiments.

Future Directions

Future research on N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide could focus on its potential use as a painkiller, antidepressant, or treatment for drug addiction and withdrawal. Researchers could also investigate the effects of N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide on different types of pain, such as neuropathic pain. In addition, the development of more efficient synthesis methods could allow for larger quantities of N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide to be produced, which would facilitate further research.

Synthesis Methods

The synthesis of N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide involves the reaction of 3-ethoxyaniline with 1,1'-biphenyl-4-carbonyl chloride in the presence of a base. The resulting product is then purified through recrystallization. The yield of the synthesis is typically around 50%.

Scientific Research Applications

N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been studied for its potential use as a painkiller due to its ability to bind to the mu-opioid receptor. It has also been investigated for its effects on the central nervous system and its potential as an antidepressant. In addition, N-(3-ethoxyphenyl)[1,1'-biphenyl]-4-carboxamide has been studied for its potential use in the treatment of drug addiction and withdrawal.